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Compound of Interest

Compound Name: 2-Fluorophenyl methyl sulfone

Cat. No.: B105192

An In-depth Technical Guide to the Safe Handling of 2-Fluorophenyl Methyl Sulfone
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for 2-Fluorophenyl methyl
sulfone (CAS No. 654-47-7). It is intended for laboratory personnel and professionals in drug
development who work with this compound. The information herein is synthesized from
authoritative safety data sheets and chemical handling resources to ensure a high standard of
scientific integrity and practical applicability.

Chemical and Physical Identity

2-Fluorophenyl methyl sulfone, with the empirical formula C7H7FO2S, is a solid organic
compound. Understanding its physical properties is foundational to its safe handling.
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Property Value Source
CAS Number 654-47-7 [1]
Molecular Weight 174.19 g/mol [1]
Appearance Solid

Melting Point 48-52 °C [2]
Flash Point > 110 °C (> 230 °F)

Synonyms 1-Fluoro-2-

(methylsulfonyl)benzene

Hazard Identification and GHS Classification

2-Fluorophenyl methyl sulfone is classified as a hazardous substance under the Globally
Harmonized System (GHS).[3] The primary hazards are associated with ingestion, skin and
eye contact, and respiratory irritation.

GHS Pictograms:

e Corrosion (GHS05)

o Exclamation Mark (GHSOQ7)
Signal Word:Danger[3]

Hazard Statements:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H318: Causes serious eye damage.[3]

H335: May cause respiratory irritation.[3]
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Precautionary Statements: A detailed list of precautionary statements can be found in the
safety data sheet for this compound.[3]

Risk Assessment and Hierarchy of Controls

A thorough risk assessment should be conducted before handling 2-Fluorophenyl methyl
sulfone. The hierarchy of controls should be applied to minimize exposure.

Hierarchy of Controls for 2-Fluorophenyl Methyl Sulfone

Elimination
(Not Feasible)

Most Effective

Substitution
(Consider less hazardous alternatives)

Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)

east Effective

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: Hierarchy of controls for managing risks associated with 2-Fluorophenyl methyl

sulfone.
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Safe Handling and Storage
Handling

o Ventilation: All handling of 2-Fluorophenyl methyl sulfone should be conducted in a well-
ventilated area, preferably within a chemical fume hood.[4]

e Personal Contact: Avoid all personal contact, including inhalation of dust.[5] Do not eat,
drink, or smoke when using this product.[3][6]

e Dust Formation: Avoid generating dust. Use dry clean-up procedures and avoid sweeping.[5]

e Hygiene: Wash hands thoroughly after handling.[3][6]

Storage

« Conditions: Store in a well-ventilated place. Keep the container tightly closed.[3] The storage
class is 11 for combustible solids.

e Incompatibilities: Avoid contact with strong oxidizing agents.[5]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling 2-Fluorophenyl methyl sulfone.

PPE Category Recommendation Source

Safety goggles or chemical
safety glasses as described by
) OSHA's eye and face
Eye/Face Protection ] ) ] [7]
protection regulations in 29
CFR 1910.133 or European

Standard EN166.

) ] Chemical-resistant gloves and
Skin Protection [4]
a lab coat.

A dust mask (type N95 or
Respiratory Protection equivalent) should be used if

dust is generated.
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Emergency Procedures
First-Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and consult a doctor immediately.[3][8]

e In Case of Skin Contact: Immediately wash with plenty of water.[3][8] Remove contaminated
clothing and wash it before reuse.[3]

 In Case of Eye Contact: Immediately rinse with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing and get medical help.[3]

« |If Swallowed: Rinse mouth. Get medical help.[3]

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or foam.[9]

e Hazardous Combustion Products: During a fire, this material may produce carbon monoxide,
carbon dioxide, and sulfur oxides.

o Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.

Accidental Release Measures

e Personal Precautions: Ensure adequate ventilation and wear appropriate PPE.
o Environmental Precautions: Prevent the material from entering drains or water courses.[10]

o Cleanup Methods: Sweep up the material and place it in a suitable, labeled container for
disposal.[5]

Disposal Considerations

Waste containing 2-Fluorophenyl methyl sulfone should be treated as hazardous chemical
waste.[4] Do not dispose of it down the drain.[4] All waste must be handled in accordance with
local, state, and federal regulations.[5] It is recommended to use a licensed hazardous waste
disposal service.[4]
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Toxicological Information

The toxicological properties of 2-Fluorophenyl methyl sulfone have not been fully
investigated. It is classified as acutely toxic if swallowed (Category 4). It is also known to cause
skin irritation, serious eye damage, and respiratory irritation.[3] The target organ for single
exposure toxicity is the respiratory system.

References
GHS 11 (Rev.11) SDS Word F#{CAS: 654-47-7 Name: 2-Fluorophenyl methyl sulfone.

Hangzhou Zhishan Technology Co., Ltd. [Link]
 First Aid Procedures for Chemical Hazards. NIOSH - CDC. [Link]
o SAFETY DATA SHEET. Thermo Fisher Scientific. [Link]
e RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABOR
o Material Safety Data Sheet Phenyl sulfone. West Liberty University. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Fluorophenyl methyl sulfone safety and handling].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105192#2-fluorophenyl-methyl-sulfone-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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